2-Fluoro-2-methylpropanimidamidehydrochloride

• Molecular Formula: C4H10ClFN2
• Molecular Weight: 140.59 g/mol
• IUPAC Name: 2-fluoro-2-methylpropanimidamide;hydrochloride
• InChI: InChI=1S/C4H9FN2.ClH/c1-4(2,5)3(6)7;/h1-2H3,(H3,6,7);1H
• InChI Key: YQGZTHDTGUGOAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=N)N)F.Cl

Description

2-Fluoro-2-methylpropanimidamide hydrochloride is a fluorinated organic compound characterized by a propanimidamide backbone with a fluorine atom and a methyl group attached to the central carbon, forming a branched structure. The hydrochloride salt enhances its solubility in aqueous environments, making it suitable for pharmaceutical and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-2-methylpropanimidamidehydrochloride involves several steps. One common method includes the reaction of 2-fluoro-2-methylpropanenitrile with ammonia in the presence of a catalyst to form 2-fluoro-2-methylpropanimidamide. This intermediate is then treated with hydrochloric acid to yield the hydrochloride salt.

Industrial Production Methods

In industrial settings, the production of 2-Fluoro-2-methylpropanimidamidehydrochloride is typically carried out in large reactors under controlled conditions. The reaction parameters such as temperature, pressure, and pH are carefully monitored to ensure high yield and purity of the final product. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-2-methylpropanimidamidehydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted by other nucleophiles such as hydroxide ions or amines.

Oxidation Reactions: The compound can be oxidized to form corresponding oxides or other higher oxidation state derivatives.

Reduction Reactions: It can be reduced to form simpler amides or amines.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or primary amines under basic conditions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of 2-methylpropanimidamide derivatives.

Oxidation: Formation of fluoro-methyl ketones or acids.

Reduction: Formation of 2-methylpropanamide or 2-methylpropanamine.

Scientific Research Applications

2-Fluoro-2-methylpropanimidamidehydrochloride is utilized in various fields of scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic applications, including as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-2-methylpropanimidamidehydrochloride involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s reactivity and binding affinity to certain enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional attributes of 2-Fluoro-2-methylpropanimidamide hydrochloride and related compounds:

Compound Name	Molecular Formula	Fluorine Position	Salt Form	Key Properties/Applications	Reference
2-Fluoro-2-methylpropanimidamide hydrochloride	C₄H₉FN₂·HCl	C2 (branched chain)	Monohydrochloride	Hypothesized enhanced solubility and stability	N/A
(2S)-1-aminopropan-2-ylamine dihydrochloride	C₅H₁₄Cl₂F₂N₂	C2 (ethyl group)	Dihydrochloride	Potential pharmaceutical intermediate
3-Amino-2-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylpropanamide hydrochloride	C₁₂H₁₆ClFN₂O₂	Aromatic ring (C3)	Monohydrochloride	Pharmaceutical/agrochemical research
4-Amino-5-aminomethyl-2-methylpyrimidine dihydrochloride	C₆H₁₀N₄·2HCl	None (non-fluorinated)	Dihydrochloride	Biochemical studies
2'-Fluoro-modified oligonucleotides	Varies (phosphorothioate backbone)	RNA sugar moiety (C2')	N/A	Enhanced RNA binding and antisense activity

Role of Fluorine Substitution

• Electronic Effects : Fluorine’s electronegativity alters electron density, influencing binding affinity. In 2'-fluoro oligonucleotides (), fluorine at the C2' position increases RNA hybridization affinity by 2–3°C per modification compared to unmodified counterparts . This suggests that fluorine in 2-Fluoro-2-methylpropanimidamide hydrochloride may similarly enhance interactions with biological targets.
• Metabolic Stability: Fluorine reduces metabolic degradation by blocking cytochrome P450 oxidation. Compounds like 3-Amino-2-[(4-fluorophenyl)methyl]-N-methylpropanamide hydrochloride () leverage this for prolonged activity in drug development .

Impact of Hydrochloride Salt

• Solubility: Hydrochloride salts improve aqueous solubility. For example, (2S)-2,5-Diaminopentanamide dihydrochloride () and 4-Amino-5-aminomethyl-2-methylpyrimidine dihydrochloride () are formulated as dihydrochlorides for enhanced dissolution in biological buffers .
• Stability: Salt forms mitigate hygroscopicity. The monohydrochloride in 2-Fluoro-2-methylpropanimidamide may offer a balance between solubility and stability compared to dihydrochlorides.

Key Research Findings

Fluorine Position Matters : Fluorine on aliphatic chains (e.g., C2 in 2-Fluoro-2-methylpropanimidamide) may enhance steric hindrance compared to aromatic fluorination (–8), affecting target binding .

Salt Form Influences Performance: Dihydrochlorides (–3, 6) generally offer higher solubility than monohydrochlorides but may increase ionic strength-related toxicity .

Synergy with Other Modifications : Hybrid structures (e.g., chimeric oligonucleotides in ) outperform uniform modifications, suggesting that 2-Fluoro-2-methylpropanimidamide hydrochloride could benefit from combinatorial design .